Cas no 27459-10-5 (Phenol, 4-isododecyl-)
Phenol, 4-isododecyl- structure
Product Name:Phenol, 4-isododecyl-
CAS No:27459-10-5
MF:C18H30O
MW:262.430205821991
CID:251196
PubChem ID:11780323
Update Time:2025-04-19
Phenol, 4-isododecyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-isododecyl-
- 4-(10-methylundecyl)phenol
- 27459-10-5
- p-isododecylphenol
- SCHEMBL6257497
- p-iso-Dodecylphenol
- IGDJYCYTMKFRMP-UHFFFAOYSA-N
- DTXSID70472472
-
- Inchi: 1S/C18H30O/c1-16(2)10-8-6-4-3-5-7-9-11-17-12-14-18(19)15-13-17/h12-16,19H,3-11H2,1-2H3
- InChI Key: IGDJYCYTMKFRMP-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)CCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 262.229665576g/mol
- Monoisotopic Mass: 262.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.94 g/mL at 25 °C(lit.)
- Boiling Point: 310-335 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.503(lit.)
Phenol, 4-isododecyl- Security Information
- WGK Germany:2
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
- RTECS:SL3675000
-
Hazardous Material Identification:
Phenol, 4-isododecyl- Related Literature
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Shanshan Liu,Qibin Chen,Yujie Sheng,Jincheng Shen,Changjun Peng,Honglai Liu Polym. Chem. 2015 6 3926
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I-Ming Lin,Che-Min Chou,Ming-Chia Li,Rong-Hao Guo,Cheng-Kuang Lee,Han-Jung Li,Yeo-Wan Chiang,Yi-Hung Lin,Yao-Chang Lee,Chun-Jen Su,U-Ser Jeng,Wei-Tsung Chuang J. Mater. Chem. C 2020 8 1923
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Shulei Li,Lihui Gao,Junchao Wang,Guoqiang Rong,Yijun Cao RSC Adv. 2020 10 15098
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Luis Botana,José Ruiz,José Manuel Seco,Antonio J. Mota,Antonio Rodríguez-Diéguez,Reijo Sillanp??,Enrique Colacio Dalton Trans. 2011 40 12462
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Smita Panchal,Ankita Asati,G. N. V. Satyanarayana,Alok Raghav,Jamal Ahmad,Devendra K. Patel RSC Adv. 2016 6 91629
27459-10-5 (Phenol, 4-isododecyl-) Related Products
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